benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate

• IUPAC Name: benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
• InChI: InChI=1S/C27H36N8O7/c1-17(2)23(34-27(39)42-16-18-7-4-3-5-8-18)25(38)31-15-22(36)33-24(37)21(9-6-14-30-26(28)29)32-19-10-12-20(13-11-19)35(40)41/h3-5,7-8,10-13,17,21,23,32H,6,9,14-16H2,1-2H3,(H,31,38)(H,34,39)(H4,28,29,30)(H,33,36,37)/t21-,23-/m0/s1
• InChI Key: QQAMHXAMINMQBZ-GMAHTHKFSA-N
• Canonical SMILES: CC(C)C(C(=O)NCC(=O)NC(=O)C(CCCN=C(N)N)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CC(C)[C@@H](C(=O)NCC(=O)NC(=O)[C@H](CCCN=C(N)N)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C27H36N8O7
• DSSTOX Substance ID: DTXSID60999688
• Molecular Weight: 584.6 g/mol
• CAS RN: 78333-16-1

Description

Benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate, also known as Benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate, is a useful research compound. Its molecular formula is C27H36N8O7 and its molecular weight is 584.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-(4-nitroanilino)pentanoyl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Protease Substrate

“Cbz-val-gly-arg-p-NA” is a synthetic substrate commonly used in protease assays. Let’s break down its structure:

The principle underlying the assay is that proteases hydrolyze the amide bond connecting p-NA to the neighboring amino acid residue. . Researchers use this substrate to study protease activity and specificity.

Trypsin and Chymotrypsin Substrates

• Trypsin : “Cbz-val-gly-arg-p-NA” is a substrate for trypsin, a serine protease. Trypsin cleaves peptide bonds after arginine (Arg) and lysine (Lys) residues. .
• Chymotrypsin : Chymotrypsin, another serine protease, cleaves peptide bonds after aromatic amino acids (e.g., phenylalanine, tyrosine, tryptophan). .

Neutrophil Elastase Substrate

• Neutrophil Elastase : This protease plays a role in inflammation and immune responses. “Cbz-val-gly-arg-p-NA” is also a substrate for neutrophil elastase. .

Industrial Applications

Microbial proteases, including those with similar substrate specificity, find applications in various industries:

• .

Future Trends

Research on microbial proteases continues to evolve. Future trends may include:

• .

Mechanism of Action

Target of Action

The primary target of Cbz-val-gly-arg-p-NA is Trypsin-Like Proteases (TLPs) . TLPs are a group of enzymes that play widespread and diverse roles in a host of physiological and pathological processes, including clot dissolution, extracellular matrix remodeling, infection, angiogenesis, wound healing, and tumor invasion/metastasis .

Mode of Action

Cbz-val-gly-arg-p-NA acts as a potent, irreversible inhibitor of trypsin and TLPs . It contains an N-alkyl glycine analogue of arginine, bearing differing electrophilic leaving groups (carbamate and triazole urea), which allows it to bind to the active site of these enzymes and inhibit their function .

Biochemical Pathways

The inhibition of TLPs by Cbz-val-gly-arg-p-NA affects various biochemical pathways. For instance, TLPs are involved in the coagulation cascade and complement system . By inhibiting these enzymes, Cbz-val-gly-arg-p-NA can potentially affect these pathways and their downstream effects.

Result of Action

The inhibition of TLPs by Cbz-val-gly-arg-p-NA can lead to a decrease in the physiological and pathological processes that these enzymes are involved in . For example, it could potentially reduce clot dissolution, extracellular matrix remodeling, and tumor invasion/metastasis .